Cas no 916303-93-0 ((3-(Difluoromethoxy)-4-fluorophenyl)methanamine)
916303-93-0 structure
Product Name:(3-(Difluoromethoxy)-4-fluorophenyl)methanamine
CAS No:916303-93-0
Molecular Formula:C8H8F3NO
Molecular Weight:191.15043258667
CID:4988556
(3-(Difluoromethoxy)-4-fluorophenyl)methanamine Properties
Names and Identifiers
-
- 3-(Difluoromethoxy)-4-fluorobenzylamine
- (3-(Difluoromethoxy)-4-fluorophenyl)methanamine
-
- InChIKey： KSNOCSHWLDYGHT-UHFFFAOYSA-N
- Inchi： 1S/C8H8F3NO/c9-6-2-1-5(4-12)3-7(6)13-8(10)11/h1-3,8H,4,12H2
- SMILES： FC1C=CC(CN)=CC=1OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 3
- Heavy Atom Count: 13
- Complexity: 156
- XLogP3: 1.8
- Topological Polar Surface Area: 35.2
(3-(Difluoromethoxy)-4-fluorophenyl)methanamine Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013001471-1g |
3-(Difluoromethoxy)-4-fluorobenzylamine |
916303-93-0 | 97% | 1g |
$999.00 | 2023-08-31 |
(3-(Difluoromethoxy)-4-fluorophenyl)methanamine Related Literature
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Vincent Lemau de Talancé,Muriel Hissler,Ling-Zhi Zhang,Tamás Kárpáti,László Nyulászi,Dolores Caras-Quintero,Peter Bäuerle,Régis Réau Chem. Commun., 2008, 2200-2202
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Kengo Mitsuya,Satoru Goto,Yuta Otsuka,Yayoi Kawano,Takehisa Hanawa RSC Adv., 2022,12, 1914-1921
-
Xinhua Wang,Qiuping Ding,Chenxi Yang,Jianguo Yang Org. Chem. Front., 2023,10, 92-98
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